Cas no 7196-74-9 (Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)-)

Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)- structure
7196-74-9 structure
Product Name:Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)-
CAS No:7196-74-9
MF:C13H10Cl2N2O2
MW:297.136701107025
CID:544755
PubChem ID:14952977
Update Time:2025-04-19

Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)-
    • 4-chloro-N-[(4-chlorophenyl)methyl]-2-nitroaniline
    • SCHEMBL9683242
    • AKOS005855716
    • VINKMOYXKNXFNI-UHFFFAOYSA-N
    • DTXSID10565993
    • 7196-74-9
    • 2-(4-chlorophenylmethylamino)-5-chloronitrobenzene
    • Inchi: 1S/C13H10Cl2N2O2/c14-10-3-1-9(2-4-10)8-16-12-6-5-11(15)7-13(12)17(18)19/h1-7,16H,8H2
    • InChI Key: VINKMOYXKNXFNI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])NCC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 296.0121
  • Monoisotopic Mass: 296.0119330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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